Cas no 51390-22-8 (280-57-9)

• Product Name: 280-57-9
• CAS No: 51390-22-8
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 367456
• PubChem ID: 171033
• Update Time: 2025-04-19

280-57-9 Chemical and Physical Properties

Names and Identifiers

• 1,4-diazoniabicyclo[2.2.2]octane diacetate
• 1,4-Diazabicyclo(2.2.2)octane, acetate (1:2)
• 1,4-Diazabicyclo(2.2.2)octane, diacetate
• 1,4-Diazabicyclo(2.2.2)octane, diacetate (1:2)
• 1,4-diazabicyclo[2.2.2]octane acetate (1:2)
• 1,4-Diazoniabicyclo(2.2.2)octane diacetate
• AI3-50331
• NSC 280834
• Triethylenediamine diacetate
• 51390-22-8
• acetic acid;1,4-diazabicyclo[2.2.2]octane
• DTXSID7068635
• 1,4-Diazabicyclo[2.2.2]octane, diacetate
• EINECS 257-172-7
• 280-57-9

• Inchi： 1S/C6H12N2.2C2H4O2/c1-2-8-5-3-7(1)4-6-8;2*1-2(3)4/h1-6H2;2*1H3,(H,3,4)
• InChI Key： RKUAEGPJBZAVCE-UHFFFAOYSA-N
• SMILES： OC(C)=O.OC(C)=O.N12CCN(CC1)CC2

Computed Properties

• Exact Mass: 232.1424
• Monoisotopic Mass: 232.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.08
• Melting Point: 158 deg C
• Boiling Point: 174°Cat760mmHg
• Flash Point: 62.2°C
• PSA: 89.14